CH5468924-d4

• Molecular Formula: C28H32N4O2
• Molecular Weight: 460.6 g/mol
• InChI: InChI=1S/C28H32N4O2/c1-4-18-14-21-22(15-24(18)32-10-7-19(8-11-32)30-9-12-33)28(2,3)27-25(26(21)34)20-6-5-17(16-29)13-23(20)31-27/h5-6,13-15,19,30-31,33H,4,7-12H2,1-3H3/i9D2,12D2
• InChIKey: XNKBNGIKXNABDO-ZXSHKXLLSA-N

CH5468924-d4: Deuterated Internal Standard

CH5468924-d4 (also designated Alectinib Metabolite M-4-d4) is a stable isotope-labeled compound with molecular formula C28H28D4N4O2 and molar mass 460.60 g/mol . This compound serves as the deuterium-labeled analog of CH5468924, the major active metabolite (M4) of the ALK inhibitor alectinib [1]. The M4 metabolite itself is generated via morpholine ring deethylation mediated predominantly by CYP3A enzymes and retains potent ALK inhibitory activity (IC50 = 1.2 nM, compared to alectinib IC50 = 1.9 nM) [2]. CH5468924-d4 is specifically intended for use as an internal standard in quantitative analytical workflows employing LC-MS, GC-MS, or NMR [1].

Workflow LC-MS / GC-MS internal standard

Analyte Alectinib active metabolite M4

Mass Shift +4 Da for analyte discrimination

• [1] MedChemExpress. CH5468924-d4 (Alectinib Metabolite M-4-d4) Stable Isotope Product Page. View Source
• [2] Sato-Nakai M, Kawashima K, Nakagawa T, et al. Metabolites of alectinib in human: their identification and pharmacological activity. Heliyon. 2017;3(7):e00354. View Source

CH5468924-d4: Substitution Incompatibility

Generic substitution of CH5468924-d4 with non-deuterated CH5468924, structurally distinct internal standards, or alternative labeling strategies introduces systematic analytical error and compromises assay robustness. Non-deuterated M4 cannot function as an internal standard because it co-elutes identically with the endogenous M4 analyte in LC-MS/MS, rendering baseline resolution impossible. The use of unrelated compounds (e.g., erlotinib-D6 or diazepam) as surrogate internal standards introduces differential extraction recovery, ionization efficiency, and matrix effect profiles [1]. Validated LC-MS/MS methods for alectinib and M4 quantification explicitly rely on deuterated internal standards to correct for these variables, with reported accuracies ranging from 87.2% to 110.2% and precisions within 2.2–15.0% across multiple biological matrices [2].

Non-deuterated M4 Identical co-elution prevents chromatographic resolution from endogenous analyte.

Surrogate ISTD Differential extraction recovery and matrix effect may shift quantification accuracy.

Alternative labeling May not correct for ion suppression/enhancement equivalently to deuterated ISTD.

• [1] Thesis excerpt: Deuterated alectinib and M4 internal standard availability constraints necessitated erlotinib-D6 use. IPskamp Printing. View Source
• [2] Bioanalytical liquid chromatography-tandem mass spectrometric assay for the quantification of the ALK inhibitors alectinib, brigatinib and lorlatinib in plasma and mouse tissue homogenates. Journal of Pharmaceutical and Biomedical Analysis. 2018. View Source

CH5468924-d4: Quantitative Differentiation Evidence

ALK Kinase Inhibition: M4 vs Alectinib

The M4 metabolite exhibits comparable in vitro potency to the parent drug alectinib, with an IC50 of 1.2 nM against ALK kinase, versus alectinib's IC50 of 1.9 nM, representing a 1.6-fold lower IC50 (higher potency) [1]. This quantitative parity in enzymatic activity establishes M4 as a pharmacologically relevant analyte that must be accurately quantified in bioanalytical and clinical studies, thereby justifying the procurement of its specific deuterated internal standard CH5468924-d4.

ALK Inhibition

Head-to-head

M4 IC50 1.2 nM vs Alectinib 1.9 nM (1.6‑fold lower)

Supports M4 quantification relevance in bioanalytical research

Cell-free enzymatic assay; geometric mean of triplicates

Evidence Dimension	ALK kinase inhibitory activity (IC50)
Target Compound Data	M4 metabolite IC50 = 1.2 nM
Comparator Or Baseline	Alectinib (parent drug) IC50 = 1.9 nM
Quantified Difference	1.6-fold lower IC50 for M4
Conditions	Cell-free enzymatic assay; geometric mean of triplicates

Why This Matters

This data confirms that M4 is not an inactive metabolite, making its accurate quantification essential for exposure-response analyses, and procurement of CH5468924-d4 is the only validated approach for achieving this quantification with the precision required for regulatory DMPK studies.

• [1] Sato-Nakai M, Kawashima K, Nakagawa T, et al. Metabolites of alectinib in human: their identification and pharmacological activity. Heliyon. 2017;3(7):e00354. Table 2. View Source

Steady-State Plasma Exposure: M4 vs Alectinib

At steady state in patients receiving alectinib therapy, the geometric mean maximum plasma concentration (Cmax) of the M4 metabolite is approximately 246 ng/mL, representing 45.4% of the parent drug's Cmax [1]. The corresponding area under the curve (AUC0-12h) for M4 is approximately 2810 ng·h/mL, equating to 45.9% of alectinib's AUC [1]. These data are derived from clinical pharmacokinetic analyses and establish M4 as a major circulating species whose concentration must be accurately determined alongside alectinib.

Plasma Exposure

Reported

M4 Cmax 246 ng/mL (45.4% of parent); AUC 2810 ng·h/mL (45.9%)

Supports M4 inclusion in bioanalytical assay for exposure context

Steady-state human plasma; geometric mean values

Evidence Dimension	Steady-state plasma exposure
Target Compound Data	M4 Cmax = 246 ng/mL (45.4% of parent); M4 AUC0-12h = 2810 ng·h/mL (45.9% of parent)
Comparator Or Baseline	Alectinib Cmax = 665 ng/mL; Alectinib AUC0-12h reference value
Quantified Difference	M4 exposure is approximately 45–46% of alectinib exposure at steady state
Conditions	Human patients at steady state; geometric mean values

Why This Matters

The substantial circulating concentration of M4 (nearly half of parent drug exposure) necessitates its inclusion in any comprehensive bioanalytical or TDM assay. CH5468924-d4 is the requisite internal standard for these assays.

• [1] ODDB.org Open Drug Database. Alectinib Pharmacokinetics: M4 Steady-State Concentrations. View Source

CYP2C8 Inhibition Profile: M4 vs Alectinib

Alectinib competitively inhibits CYP2C8 with an inhibition constant (Ki) of 1.98 μM, whereas the M4 metabolite exhibits no meaningful inhibition of CYP2C8 in human liver microsomes [1]. In contrast, both alectinib and M4 demonstrate comparable time-dependent inhibition of CYP3A4, though with low inactivation efficiency [1]. This divergent inhibition profile demonstrates that M4 cannot be treated as pharmacokinetically equivalent to alectinib for DDI risk assessment purposes.

CYP2C8 Inhibition

Head-to-head

M4: no inhibition vs Alectinib: Ki 1.98 μM

Distinct DDI risk profile requires independent M4 measurement

Human liver microsomes in vitro

Evidence Dimension	CYP2C8 competitive inhibition
Target Compound Data	M4: No meaningful direct inhibition of CYP2C8
Comparator Or Baseline	Alectinib: Ki = 1.98 μM for CYP2C8
Quantified Difference	M4 lacks CYP2C8 inhibitory activity present in parent drug
Conditions	Human liver microsomes (HLM) in vitro assay

Why This Matters

This differential CYP inhibition profile underscores why M4 must be measured independently in DDI studies. Procurement of CH5468924-d4 enables laboratories to generate DDI data that accurately reflects the distinct properties of M4 rather than assuming it mirrors the parent drug.

• [1] Sekiguchi N, et al. Preclinical evaluation of the potential for cytochrome P450 inhibition and induction of the selective ALK inhibitor, alectinib. Xenobiotica. 2017;47(12):1042-1051. View Source

Plasma Protein Binding: M4 vs Alectinib

Both alectinib and its M4 metabolite exhibit concentration-independent high plasma protein binding in human plasma, exceeding 99% [1]. The mean blood-to-plasma concentration ratios for alectinib and M4 in vitro are 2.64 and 2.36, respectively, at clinically relevant concentrations [1]. These nearly identical binding characteristics indicate that M4 is not a freely circulating, rapidly cleared species, further supporting its pharmacological relevance and the need for precise quantification in bioanalytical assays.

Plasma Protein Binding

Head-to-head

>99% binding both; blood‑to‑plasma ratio 2.36 vs 2.64

Confirms M4 is not freely cleared; supports quantification in total drug exposure studies

In vitro, clinically relevant concentrations

Evidence Dimension	Human plasma protein binding and blood-to-plasma ratio
Target Compound Data	M4 protein binding >99%; blood-to-plasma ratio = 2.36
Comparator Or Baseline	Alectinib protein binding >99%; blood-to-plasma ratio = 2.64
Quantified Difference	Both exceed 99% binding; ratio difference = 0.28
Conditions	In vitro, clinically relevant concentrations

Why This Matters

The high protein binding and comparable distribution characteristics of M4 confirm that this metabolite contributes meaningfully to total drug exposure, reinforcing the need for its specific internal standard CH5468924-d4 in validated analytical methods.

• [1] ODDB.org Open Drug Database. Alectinib: Protein Binding and Blood-to-Plasma Ratio. View Source

CH5468924-d4: Validated Application Scenarios

Regulated Bioanalysis for Clinical PK

In clinical PK studies requiring simultaneous quantification of alectinib and its active metabolite M4 in human plasma, CH5468924-d4 is the requisite deuterated internal standard for the M4 analyte channel. Validated LC-MS/MS methods using deuterated internal standards achieve accuracies between 87.2% and 110.2% across multiple matrices [1]. The absence of this compound forces reliance on surrogate internal standards such as erlotinib-D6, which introduces differential recovery and matrix effect variability that compromises method robustness and may fail regulatory audit [2].

DDI Risk Assessment for CYP Interactions

Because M4 lacks CYP2C8 inhibitory activity (Ki = 1.98 μM for parent alectinib) while both compounds exhibit low-efficiency CYP3A4 time-dependent inhibition, DDI studies must measure M4 concentrations independently [3]. CH5468924-d4 enables accurate quantification of M4 in hepatocyte incubation supernatants and microsomal preparations, allowing researchers to generate compound-specific DDI risk predictions that cannot be extrapolated from alectinib data alone.

TDM in ALK-Positive NSCLC

Given that M4 achieves steady-state plasma Cmax of approximately 246 ng/mL—representing 45% of parent alectinib exposure—and retains ALK inhibitory potency (IC50 = 1.2 nM), TDM assays that measure only alectinib provide an incomplete picture of drug exposure [4][5]. CH5468924-d4 is the essential internal standard for LC-MS/MS TDM panels that incorporate M4 quantification, enabling more accurate exposure-response analyses and personalized dosing strategies.

Metabolite Identification & ADME Studies

CH5468924-d4 supports quantitative analysis in metabolism studies, including the absolute bioavailability and mass balance study of alectinib in healthy subjects [6]. The deuterium labeling provides a distinct mass shift (+4 Da) that enables unambiguous discrimination between endogenous M4 generated from dosed alectinib and the internal standard spike, a requirement for accurate metabolite quantification in complex biological matrices including plasma, urine, and fecal homogenates.

Application

Selection Property

Validation Focus

Human plasma bioanalysis research

Deuterated ISTD for M4 channel

Matrix effect correction and recovery reproducibility

CYP interaction study in hepatocyte/microsomal preparations

Deuterated ISTD for independent M4 measurement

Distinct CYP2C8 inhibition profile review

Research PK monitoring context

Deuterated ISTD for M4 quantification in LC-MS/MS

Exposure-response endpoint context review

Metabolite identification and ADME studies in human matrices

+4 Da mass shift for analyte discrimination

Endogenous M4 vs ISTD spike distinction in plasma, urine, fecal homogenates

• [1] Bioanalytical LC-MS/MS assay for alectinib, brigatinib and lorlatinib. Journal of Pharmaceutical and Biomedical Analysis. 2018. View Source
• [2] Thesis: Method development constraints due to unavailability of deuterated alectinib and M4 internal standards. View Source
• [3] Sekiguchi N, et al. Preclinical CYP inhibition and induction evaluation of alectinib. Xenobiotica. 2017;47(12):1042-1051. View Source
• [4] ODDB.org. Alectinib: M4 Steady-State Pharmacokinetic Parameters. View Source
• [5] Sato-Nakai M, et al. Metabolites of alectinib in human: identification and pharmacological activity. Heliyon. 2017;3(7):e00354. View Source
• [6] Morcos PN, et al. Absorption, distribution, metabolism and excretion (ADME) of alectinib. Xenobiotica. 2017;47(3):217-229. View Source